Cas no 18261-99-9 (Butanedioic acid, 2,3-bis(acetyloxy)-)

• Product Name: Butanedioic acid, 2,3-bis(acetyloxy)-
• CAS No: 18261-99-9
• MF: C₈H₁₀O₈
• MW: 234.160203456879
• CID: 96148
• PubChem ID: 103496
• Update Time: 2025-04-18

Butanedioic acid, 2,3-bis(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2,3-bis(acetyloxy)-
• 2,3-diacetyloxybutanedioic acid
• 2-O,3-O-Diacetyltartaric acid
• SY112066
• DTXSID90965912
• 2,3-bis(acetyloxy)butanedioic acid
• NS00057132
• DTXSID00276001
• Butanedioic acid, 2,3-bis(acetyloxy)-, [R-(R*,R*)]-
• 2,3-bis(acetyloxy)butanedioicacid
• 2,3-Bis(acetyloxy)succinic acid #
• MFCD00070579
• SCHEMBL42203
• (+)-DIACETYL-L-TARTARIC ACID
• 18261-99-9
• DNISEZBAYYIQFB-UHFFFAOYSA-N
• SB45327
• SB47010
• (2S,3S)-2,3-Diacetoxysuccinic acid

• Inchi： 1S/C8H10O8/c1-3(9)15-5(7(11)12)6(8(13)14)16-4(2)10/h5-6H,1-2H3,(H,11,12)(H,13,14)
• InChI Key： DNISEZBAYYIQFB-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C(=O)O)C(C(=O)O)OC(C)=O

Computed Properties

• Exact Mass: 234.0375
• Monoisotopic Mass: 234.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 127.2